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Compound of Interest

Compound Name: 30-Hydroxytriacontanoic acid

Cat. No.: B1235692 Get Quote

An In-depth Technical Guide to 30-
Hydroxytriacontanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
30-Hydroxytriacontanoic acid, a member of the omega-hydroxy fatty acid family, is a long-

chain saturated fatty acid with a hydroxyl group at its terminal (ω) position. This unique

structural feature imparts amphiphilic properties, making it a molecule of interest in various

biological and industrial applications. This technical guide provides a comprehensive overview

of the chemical and physical properties, spectral data, and potential biological significance of

30-hydroxytriacontanoic acid, alongside generalized experimental protocols for its synthesis

and isolation.

Chemical and Physical Properties
While specific experimental data for 30-hydroxytriacontanoic acid is limited in publicly

available literature, its fundamental properties can be summarized. The following table presents

a combination of computed data from reputable chemical databases and estimated values

based on trends observed for similar long-chain fatty acids.
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Property Value Source

IUPAC Name 30-hydroxytriacontanoic acid PubChem[1]

Synonyms
ω-Hydroxytriacontanoic acid,

30-hydroxy-melissic acid
PubChem[1]

CAS Number 52900-18-2 PubChem[1]

Molecular Formula C30H60O3 PubChem[1]

Molecular Weight 468.80 g/mol PubChem[1]

Melting Point
Not experimentally determined

(Estimated >90 °C)
Inferred

Boiling Point Not experimentally determined Inferred

Solubility

Predicted to be soluble in

nonpolar organic solvents and

sparingly soluble in polar

solvents.

Inferred

XLogP3 11.8 PubChem[1]

Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR Spectrum: A ¹³C NMR spectrum for 30-hydroxytriacontanoic acid is available in the

PubChem database. The spectrum displays characteristic peaks for the carbonyl carbon of the

carboxylic acid, the carbon bearing the hydroxyl group, and a dense cluster of peaks

corresponding to the methylene carbons of the long alkyl chain.

Predicted ¹H NMR Spectrum: A predicted ¹H NMR spectrum would be expected to show the

following key signals:

A triplet corresponding to the protons of the terminal methyl group.

A broad multiplet for the numerous methylene protons along the chain.
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A triplet for the methylene protons adjacent to the carboxylic acid group.

A triplet for the methylene protons adjacent to the hydroxyl group.

A broad singlet for the hydroxyl proton.

A broad singlet for the carboxylic acid proton.

Infrared (IR) Spectroscopy
An experimental IR spectrum for 30-hydroxytriacontanoic acid is not readily available.

However, based on its functional groups, a predicted spectrum would exhibit the following

characteristic absorption bands:

O-H stretch (carboxylic acid): A very broad band in the region of 3300-2500 cm⁻¹.

C-H stretch (alkane): Sharp peaks just below 3000 cm⁻¹.

C=O stretch (carboxylic acid): A strong, sharp peak around 1710 cm⁻¹.

O-H bend (alcohol): A broad peak around 1350-1260 cm⁻¹.

C-O stretch (alcohol and carboxylic acid): Peaks in the region of 1320-1000 cm⁻¹.

Experimental Protocols
Detailed, validated experimental protocols specifically for 30-hydroxytriacontanoic acid are

not widely published. However, general methodologies for the synthesis and isolation of long-

chain ω-hydroxy fatty acids can be adapted.

Generalized Synthesis Protocol: Reduction of a
Dicarboxylic Acid Monoester
This method involves the selective reduction of the ester group of a long-chain dicarboxylic

acid monoester.

Workflow for the Synthesis of ω-Hydroxy Fatty Acids
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Synthesis of 30-Hydroxytriacontanoic Acid

Start Triacontanedioic Acid Monoesterification
(e.g., with Methanol) 30-Methoxycarbonylnonacosanoic Acid Selective Reduction

(e.g., with LiAlH4 or NaBH4) Methyl 30-hydroxytriacontanoate Alkaline Hydrolysis
(e.g., with KOH) 30-Hydroxytriacontanoic Acid

Isolation from Plant Material

Plant Material
(e.g., Leaves, Peels)

Depolymerization
(e.g., Alkaline Hydrolysis) Cutin Hydrolysate Acidification Solvent Extraction Crude Fatty Acid Monomers Chromatographic Purification

(e.g., HPLC, Column Chromatography) 30-Hydroxytriacontanoic Acid
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Hypothesized Signaling Cascade

30-Hydroxytriacontanoic Acid
(or its derivative)

Cell Membrane Integration Membrane Receptor Binding
(e.g., GPR120)

Intracellular Signaling Cascade
(e.g., PLC, DAG, IP3)

Protein Kinase C (PKC)
Activation

Transcription Factor Activation
(e.g., NF-κB, PPARγ)

Modulation of Gene Expression
(e.g., Anti-inflammatory genes)

Cellular Response
(e.g., Reduced Inflammation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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